PalMaruMycin C3
PalMaruMycin C3
Brand Name:
Vulcanchem
CAS No.:
159934-11-9
VCID:
VC0181729
InChI:
InChI=1S/C20H12O6/c21-10-7-8-11(22)16-15(10)17(23)18-19(24-18)20(16)25-12-5-1-3-9-4-2-6-13(26-20)14(9)12/h1-8,18-19,21-22H/t18-,19-/m1/s1
SMILES:
C1=CC2=C3C(=C1)OC4(C5C(O5)C(=O)C6=C(C=CC(=C64)O)O)OC3=CC=C2
Molecular Formula:
C20H12O6
Molecular Weight:
348.3 g/mol
PalMaruMycin C3
CAS No.: 159934-11-9
Main Products
VCID: VC0181729
Molecular Formula: C20H12O6
Molecular Weight: 348.3 g/mol
CAS No. | 159934-11-9 |
---|---|
Product Name | PalMaruMycin C3 |
Molecular Formula | C20H12O6 |
Molecular Weight | 348.3 g/mol |
IUPAC Name | (1aR,7aS)-3,6-dihydroxyspiro[1a,7a-dihydronaphtho[2,3-b]oxirene-2,3'-2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene]-7-one |
Standard InChI | InChI=1S/C20H12O6/c21-10-7-8-11(22)16-15(10)17(23)18-19(24-18)20(16)25-12-5-1-3-9-4-2-6-13(26-20)14(9)12/h1-8,18-19,21-22H/t18-,19-/m1/s1 |
Standard InChIKey | BDXBHYOFNNANPN-RTBURBONSA-N |
Isomeric SMILES | C1=CC2=C3C(=C1)OC4([C@H]5[C@H](O5)C(=O)C6=C(C=CC(=C64)O)O)OC3=CC=C2 |
SMILES | C1=CC2=C3C(=C1)OC4(C5C(O5)C(=O)C6=C(C=CC(=C64)O)O)OC3=CC=C2 |
Canonical SMILES | C1=CC2=C3C(=C1)OC4(C5C(O5)C(=O)C6=C(C=CC(=C64)O)O)OC3=CC=C2 |
PubChem Compound | 9975022 |
Last Modified | Nov 11 2021 |
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